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Authored for researchers, scientists, and drug development professionals, this in-depth
technical guide provides a comprehensive overview of 1,1-Diethoxyoctane-d10, a deuterated
analog of 1,1-Diethoxyoctane. This document summarizes its commercially available
specifications, provides adaptable experimental protocols for its formulation, and discusses the
broader context of deuterated compounds in scientific research.

Introduction to 1,1-Diethoxyoctane-d10

1,1-Diethoxyoctane-d10 is the deuterium-labeled version of 1,1-Diethoxyoctane, also known
as n-Octyl aldehyde diethyl acetal. The replacement of ten hydrogen atoms with deuterium, the
stable isotope of hydrogen, can significantly alter the physicochemical and metabolic properties
of the molecule. This makes it a valuable tool in various research applications, including
metabolic profiling, pharmacokinetic studies, and as an internal standard in mass spectrometry-
based analyses. The C-D bond is stronger than the C-H bond, which can lead to a kinetic
isotope effect, slowing down metabolic processes that involve the cleavage of these bonds.

Commercial Availability and Specifications

Currently, 1,1-Diethoxyoctane-d10 is commercially available from at least one supplier,
InvivoChem.[1] The product is intended for research use only.[1] Key specifications provided by

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15558588#bc-rfq
https://www.benchchem.com/product/b15558588/docs?utm_src=pdf-body#1-1-diethoxyoctane-d10-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15558588/docs?utm_src=pdf-body#1-1-diethoxyoctane-d10-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15558588/docs?utm_src=pdf-body#1-1-diethoxyoctane-d10-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15558588/docs?utm_src=pdf-body#1-1-diethoxyoctane-d10-a-technical-guide-for-researchers
https://www.invivochem.com/product/V90652
https://www.invivochem.com/product/V90652
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558588?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

the supplier are summarized in the table below.

Property Value Reference

n-Octyl aldehyde diethyl

Allas acetal-d10 ]
Catalog Number V90652 [1]
Molecular Formula C12H16D1002 [1]
Molecular Weight 212.40 [1]
Purity >98% [1]

Typically exists as a solid at
Appearance [1]
room temperature

-20°C for 3 years; 4°C for 2
Storage (Powder) [1]
years

-80°C for 6 months; -20°C for 1
Storage (In Solvent) [1]
month

Note: Detailed information regarding the isotopic enrichment, boiling point, and density of 1,1-
Diethoxyoctane-d10 is not publicly available from the supplier. For reference, the non-
deuterated 1,1-Diethoxyoctane is a liquid at room temperature. The lack of a Certificate of
Analysis (CoA) or a comprehensive Safety Data Sheet (SDS) in the public domain limits the
availability of more granular quantitative data.

Experimental Protocols: Formulation for In Vivo
Studies

The following are example formulation protocols provided by the supplier, InvivoChem, for
compounds with low water solubility.[1] These can be adapted for the preparation of 1,1-
Diethoxyoctane-d10 for in vivo experiments. Researchers should optimize the formulation
based on their specific experimental needs.

Oral Formulation (Suspension)
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Objective: To prepare a 2.5 mg/mL suspension in 0.5% CMC Na.

Materials:

e 1,1-Diethoxyoctane-d10

o Carboxymethyl cellulose sodium (CMC Na)

e ddH20 (double-distilled water)

Procedure:

e Prepare a 0.5% CMC Na solution by dissolving 0.5 g of CMC Na in 100 mL of ddH20.
e Add 250 mg of 1,1-Diethoxyoctane-d10 to the 100 mL of 0.5% CMC Na solution.

e Mix thoroughly to create a uniform suspension.

Injectable Formulation (DMSO/Corn Oil)

Objective: To prepare a 2.5 mg/mL solution in a 10:90 DMSO:Corn oil vehicle.
Materials:

e 1,1-Diethoxyoctane-d10

e Dimethyl sulfoxide (DMSO)

e Cornoll

Procedure:

e Prepare a 25 mg/mL stock solution of 1,1-Diethoxyoctane-d10 in DMSO.
e Add 100 pL of the 25 mg/mL DMSO stock solution to 900 pL of corn oil.

e Mix thoroughly to obtain a clear solution or a fine suspension.

Visualization of Experimental Workflow
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The following diagram illustrates a general workflow for the preparation of an in vivo formulation
of 1,1-Diethoxyoctane-d10.

In Vivo Formulation Workflow for 1,1-Diethoxyoctane-d10

Oral Formulation (Suspension) Injectable Formulation
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Caption: A flowchart outlining the key steps for preparing oral and injectable formulations.

The Role of Deuteration in Drug Development

The use of deuterated compounds, such as 1,1-Diethoxyoctane-d10, is a significant strategy
in modern drug development. Deuteration can alter the metabolic fate of a drug, potentially
leading to a longer half-life, reduced formation of toxic metabolites, and an improved
pharmacokinetic profile.[1] This is due to the kinetic isotope effect, where the greater mass of
deuterium compared to hydrogen results in a stronger carbon-deuterium bond, making it more
resistant to enzymatic cleavage.
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The following diagram illustrates the logical relationship between deuteration and its potential
effects on a drug candidate's properties.

Impact of Deuteration on Drug Properties

Deuteration
(C-H to C-D bond replacement)
(Kinetic Isotope Eﬁ‘ecD

(Decreased Rate of Metabolism)

>

Click to download full resolution via product page

Caption: The influence of deuteration on the metabolic and pharmacokinetic properties of a
molecule.

Conclusion

1,1-Diethoxyoctane-d10 is a commercially available deuterated compound with potential
applications in various research fields, particularly in studies involving metabolic pathways and
pharmacokinetics. While detailed quantitative data beyond purity is not readily available from
the supplier, the provided formulation protocols offer a starting point for in vivo experimental
design. The principles of deuteration suggest that this compound could exhibit altered
metabolic stability compared to its non-deuterated counterpart, making it a valuable tool for
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researchers in drug development and related disciplines. Further characterization by end-
users, such as determination of isotopic enrichment and specific physical properties, is
recommended for rigorous scientific investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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